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Compound of Interest

Compound Name: Sodium 3-nitrobenzoate

Cat. No.: B1218478

For Immediate Release

This whitepaper provides a detailed technical overview of sodium 3-nitrobenzoate, a key
organic intermediate in the pharmaceutical, agrochemical, and dye manufacturing industries.[1]
[2][3] This document is intended for researchers, scientists, and drug development
professionals, offering in-depth information on its chemical properties, a detailed experimental
protocol for its synthesis, and a logical workflow for its production.

Core Compound Data: Sodium 3-Nitrobenzoate

A summary of the key quantitative data for sodium 3-nitrobenzoate is presented in the table
below for quick reference.

Property Value Source
Chemical Formula C7HaNNaOa4 [1112114]
Molecular Weight 189.10 g/mol [5]
CAS Number 827-95-2 [2]
Appearance White to p.ale yellow or pale 1]
brown solid
Melting Point >300°C [3]
Solubility in Water Soluble [3]
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Experimental Protocol: Synthesis of Sodium 3-
Nitrobenzoate via Saponification

Sodium 3-nitrobenzoate is commonly synthesized from its corresponding ester, methyl 3-
nitrobenzoate, through a saponification reaction. This process involves the hydrolysis of the
ester in the presence of a base, in this case, sodium hydroxide. The following protocol is
adapted from established organic chemistry procedures.[4]

Objective: To synthesize sodium 3-nitrobenzoate from methyl 3-nitrobenzoate.
Materials:

e Methyl 3-nitrobenzoate

e Sodium hydroxide (NaOH)

e Deionized water

e Round-bottomed flask (2 L)

e Reflux condenser

e Heating mantle

 Stir bar or mechanical stirrer

o Beakers

e Buchner funnel and filter paper
» Suction flask

Procedure:

¢ Preparation of Sodium Hydroxide Solution: Prepare a solution of sodium hydroxide by
dissolving 80 g (2 moles) of NaOH in 320 cc of deionized water in a 2 L round-bottomed
flask.[4]
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» Addition of Ester: To the sodium hydroxide solution, add 181 g (1 mole) of methyl 3-
nitrobenzoate.[4]

» Saponification Reaction: Heat the mixture to boiling using a heating mantle, with constant
stirring, under a reflux condenser. The reaction is typically complete within five to ten
minutes, indicated by the disappearance of the oily ester layer.[4]

 Dilution: After the reaction is complete, dilute the mixture with an equal volume of water.[4]

« |solation of the Product: The resulting aqueous solution contains sodium 3-nitrobenzoate.
For many applications, this solution can be used directly. If the solid product is required, the
water can be removed under reduced pressure.

Safety Precautions:

o Always wear appropriate personal protective equipment (PPE), including safety goggles,
gloves, and a lab coat.

e Sodium hydroxide is corrosive and should be handled with care.

e The reaction should be performed in a well-ventilated fume hood.

Logical Workflow for the Synthesis of Sodium 3-
Nitrobenzoate

The industrial production of sodium 3-nitrobenzoate often starts from methyl benzoate, which
undergoes nitration followed by saponification. The logical relationship between these steps is
illustrated in the following diagram.

Step 1: Nitration

Reaction
Conc. HNOs + Conc. H2SO0a

Step 2: Saponification

Methyl 3-Nitrobenzoate NaOH(ag) + Heat Sodium 3-Nitrobenzoate

Methyl Benzoate
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Click to download full resolution via product page
Caption: Synthesis workflow of sodium 3-nitrobenzoate from methyl benzoate.

This technical guide provides foundational information for professionals working with sodium
3-nitrobenzoate. Its role as a versatile intermediate highlights its importance in the synthesis
of a wide range of commercially significant products, including analgesics and antibiotics.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. nbinno.com [nbinno.com]

e 2. nbinno.com [nbinno.com]

e 3. Sodium 3-nitrobenzoate One Chongging Chemdad Co. , Ltd [chemdad.com]
e 4. Organic Syntheses Procedure [orgsyn.org]

e 5. Sodium 3-nitrobenzoate = 95.0 HPLC 827-95-2 [sigmaaldrich.com]

 To cite this document: BenchChem. [A Technical Guide to Sodium 3-Nitrobenzoate:
Properties, Synthesis, and Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1218478#sodium-3-nitrobenzoate-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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